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Compound of Interest

Compound Name: Dotriacontane-d66

Cat. No.: B3029326 Get Quote

For researchers, scientists, and drug development professionals, this technical guide provides

an in-depth overview of Dotriacontane-d66, a deuterated long-chain alkane. This document

outlines its chemical and physical properties, and details its primary application as an internal

standard in quantitative analytical chemistry, supported by specific experimental protocols.

Dotriacontane-d66 is the deuterium-labeled version of dotriacontane, a 32-carbon saturated

hydrocarbon.[1] Its high isotopic purity and chemical similarity to its non-deuterated counterpart

make it an excellent internal standard for analytical techniques such as Gas Chromatography-

Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] The

replacement of hydrogen atoms with deuterium results in a significant mass shift, allowing for

clear differentiation between the standard and the analyte of interest in mass spectrometry,

without significantly altering its chemical behavior during sample preparation and

chromatographic separation.

Physicochemical and Safety Data
A comprehensive summary of the key physicochemical properties of Dotriacontane-d66 is

provided below, compiled from various supplier and database sources. Additionally, essential

safety information has been extracted from available Safety Data Sheets (SDS).

Table 1: Physicochemical Properties of Dotriacontane-d66
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Property Value Source(s)

CAS Number 62369-68-0 [1][2][3][4]

Unlabeled CAS Number 544-85-4 [2][3]

Molecular Formula C₃₂D₆₆ [2][4][5]

Molecular Weight 517.28 g/mol [4][6]

Appearance White to off-white solid/powder [7][8]

Melting Point 65-70 °C [9]

Boiling Point 467 °C [8][9]

Vapor Pressure <1 mmHg (at 20 °C) [8][9]

Isotopic Purity ≥98 atom % D [6][7][10]

Solubility
Soluble in chloroform and

hexanes
[No direct citation found]

Table 2: Safety Information for Dotriacontane-d66

Hazard Statement Precautionary Statement Source(s)

May be harmful if swallowed,

inhaled, or absorbed through

the skin.

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. Wear protective

gloves/protective clothing/eye

protection/face protection.

[2][8][11]

The toxicological properties

have not been thoroughly

investigated.

Handle in accordance with

good industrial hygiene and

safety practice.

[8]

Stable under recommended

storage conditions.
Store at room temperature. [6][8]

In case of fire, use water spray,

dry chemical, or carbon

dioxide.

Keep away from heat, hot

surfaces, sparks, open flames

and other ignition sources.

[8][11]
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Applications in Analytical Chemistry
The primary application of Dotriacontane-d66 is as an internal standard in quantitative

analysis. Its utility stems from its chemical inertness and similarity to long-chain hydrocarbons,

which are of interest in various fields, including entomology and environmental science.

Analysis of Insect Cuticular Hydrocarbons
Dotriacontane-d66 has been successfully employed as an internal standard in the GC-MS

analysis of cuticular hydrocarbons (CHCs) in insects.[12][13] CHCs play a crucial role in

chemical communication and preventing desiccation in insects.[12][13] Accurate quantification

of these compounds is essential for studies in chemical ecology and entomology.

Environmental Monitoring of Petroleum Hydrocarbons
In the field of environmental science, long-chain alkanes are significant components of

petroleum products.[14] Monitoring their presence in soil and water samples is crucial for

assessing contamination. Deuterated alkanes like Dotriacontane-d66 serve as reliable internal

standards for the quantification of these pollutants, compensating for sample loss during

extraction and analysis.

Experimental Protocols
The following section details a typical experimental protocol for the use of Dotriacontane-d66
as an internal standard in the GC-MS analysis of insect cuticular hydrocarbons, adapted from a

published study.[12][13]

Preparation of Standard Solutions
Table 3: Preparation of Standard and Stock Solutions
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Solution Preparation Concentration Storage Source(s)

Dotriacontane-

d66 Stock

Solution

Dissolve 16 mg

of Dotriacontane-

d66 in 1 mL of

hexane.

16 mg/mL -20°C to 4°C [12][13]

Internal Standard

Working Solution

Add 1 mg of

Docosane to 100

mL of hexane.

10 ng/µL -20°C to 4°C [12][13]

Saturated Alkane

Standards (C7-

C40)

Dilute a stock

solution (1,000

µg/mL of each

component in

hexane) to

achieve final

concentrations.

0.5, 1, 2, 5, and

10 ng/µL
-20°C to 4°C [12][13]

Sample Preparation and Analysis Workflow
The workflow for the extraction and analysis of insect CHCs using Dotriacontane-d66 as an

internal standard is depicted in the following diagram.
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Sample and Standard Preparation

GC-MS Analysis

Data Processing and Quantification

Prepare Dotriacontane-d66 and Analyte Standard Solutions

Spike Sample Extract with Dotriacontane-d66 Internal Standard

Extract Cuticular Hydrocarbons from Insect Sample with Hexane

Concentrate the Sample under Nitrogen Stream

Inject 2 µL of the Concentrated Sample into GC-MS

Separation on HP-5MS Column with Temperature Gradient

Mass Spectrometry Detection

Integrate Peak Areas of Analytes and Internal Standard

Quantify Analyte Concentration based on Analyte-to-IS Ratio and Calibration Curve

Generate Calibration Curve from Saturated Alkane Standards

Click to download full resolution via product page
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Caption: Experimental workflow for the quantitative analysis of insect cuticular hydrocarbons

using Dotriacontane-d66 as an internal standard.

GC-MS Parameters
The following table outlines the typical GC-MS parameters for the analysis of long-chain

hydrocarbons.[12][13]

Table 4: GC-MS Instrumental Parameters

Parameter Setting Source(s)

GC System Agilent 6890N or equivalent [No direct citation found]

Mass Spectrometer
Agilent 5973 MSD or

equivalent
[No direct citation found]

Column
HP-5MS (30 m x 0.250 mm,

0.25 µm film thickness)
[No direct citation found]

Injection Mode Splitless [12][13]

Injection Port Temperature 300 °C [12][13]

Carrier Gas Helium [12][13]

Flow Rate 0.9 mL/min (constant flow) [12][13]

Oven Temperature Program

40°C for 3 min, then ramp to

260°C at 30°C/min, then ramp

to 300°C at 15°C/min, hold for

18 min

[12][13]

Injection Volume 2 µL [12][13]

Conclusion
Dotriacontane-d66 is a valuable tool for researchers and scientists engaged in the quantitative

analysis of long-chain hydrocarbons. Its well-defined physicochemical properties and high

isotopic enrichment ensure its reliability as an internal standard in demanding analytical

applications, from fundamental biological research to environmental monitoring. The detailed
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experimental protocols provided in this guide offer a practical starting point for the

implementation of Dotriacontane-d66 in laboratory settings, facilitating accurate and

reproducible quantification of target analytes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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